Cas no 1255717-73-7 (3-(hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride)

• Product Name: 3-(hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride
• CAS No: 1255717-73-7
• MF: C₄H₁₀ClNO₃S
• MW: 187.645099163055
• MDL: MFCD13186038
• CID: 4582382
• Update Time: 2025-05-26

3-(hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride
• 3-(hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride

• MDL： MFCD13186038
• Inchi： 1S/C4H9NO3S.ClH/c6-5-4-1-2-9(7,8)3-4;/h4-6H,1-3H2;1H
• InChI Key： BAILGTWIBGQRMZ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1NO.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on 3-(hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride

Introduction to 3-(Hydroxyamino)tetrahydrothiophene 1,1-dioxide Hydrochloride (CAS No. 1255717-73-7)

3-(Hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride, with the CAS number 1255717-73-7, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydrothiophene derivatives and is characterized by its unique structural features, including a hydroxyamino group and a sulfoxide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride can be represented as follows: C₅H₉N₂O₄S. The presence of the hydroxyamino group (NH₂OH) and the sulfoxide (SO) functional groups imparts specific chemical properties that are crucial for its biological interactions. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel therapeutics targeting specific biological pathways. 3-(Hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride has shown promising activity in several preclinical studies, particularly in the areas of anti-inflammatory and neuroprotective effects. Research has indicated that this compound can modulate key signaling pathways involved in inflammation and oxidative stress, which are implicated in various diseases such as neurodegenerative disorders and chronic inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 3-(hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling, a critical pathway in the regulation of inflammatory responses. This finding suggests that the compound could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(Hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride has also demonstrated neuroprotective properties. A study conducted by researchers at the University of California, San Francisco, found that this compound can protect neuronal cells from oxidative stress-induced damage. The neuroprotective effects are attributed to its ability to scavenge reactive oxygen species (ROS) and enhance cellular antioxidant defenses. These findings have significant implications for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential for oral administration in clinical settings. Additionally, the compound shows low toxicity in animal models, further enhancing its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These results are encouraging and pave the way for further clinical development.

In conclusion, 3-(Hydroxyamino)tetrahydrothiophene 1,1-dioxide hydrochloride (CAS No. 1255717-73-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and potential applications in treating various diseases, highlighting its significance in modern medicinal chemistry.